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Compound of Interest

Compound Name: 5'-GTP trisodium salt hydrate

Cat. No.: B10800586

Executive Summary

This technical guide provides a comprehensive structural and functional analysis of Guanosine
5'-triphosphate (GTP) trisodium salt hydrate. It is designed for researchers requiring high-
fidelity reagent control in G-protein signaling, in vitro transcription (IVT), and enzymatic kinetics.
[1][2] Unlike generic datasheets, this document focuses on the causality between chemical
structure and experimental outcome, specifically addressing stability challenges, precise
molarity calculations involving variable hydration states, and pH-dependent hydrolysis.[1][2]

Chemical Architecture & Structural Logic[1][2]

Understanding the specific salt form—trisodium hydrate—is critical for experimental
reproducibility.[1] The molecule is not merely "GTP" but a coordinated complex designed for
solubility and physiological compatibility.[1]

Molecular Components

The structure consists of three distinct domains, each influencing handling requirements:
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Domain

Component

Function & Structural Role

Nucleobase

Guanine

Purine base responsible for
specific hydrogen bonding (C-
G pairing) and recognition by

GTPases/polymerases.[1][2]

Sugar

Ribose

Provides the scaffold.[1] The
2'-OH and 3'-OH groups make
the molecule susceptible to
alkaline hydrolysis (unlike
dGTP).[1][2]

Tail

Triphosphate (

)

High-energy anhydride bonds.
[1][2] The

-phosphate is the primary site

of enzymatic cleavage (GTP

GDP + Pi).[1][2]

Counterions

Na

Neutralizes the highly acidic
phosphate groups, rendering
the salt water-soluble and
closer to neutral pH than the
free acid.[1][2]

Hydration

Water molecules trapped in the

crystal lattice.[1] Critical:

varies by batch (typically 2—4),
significantly altering the

effective molecular weight.[1]

[2]

Structural Visualization

The following diagram illustrates the connectivity and the critical phosphoanhydride bonds

susceptible to hydrolysis.
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Physicochemical Properties & Stability[1][2][3][4][5]

[6]
Solubility and pH Behavior[1]

e Solubility: The trisodium salt is highly soluble in water (

50 mg/mL).[1][2][3]

 Acidity: While "trisodium™ implies neutrality, the solution often remains slightly acidic (pH ~5—
6) due to the weak acidity of the secondary phosphate protons.[1]

 Stability: The primary degradation pathway is the hydrolysis of the

-phosphate to yield GDP.[1] This reaction is acid-catalyzed.[1][2]

o Implication: Dissolving GTP free acid in water creates a highly acidic environment (pH
~2.5), causing rapid auto-hydrolysis.[1][2] The trisodium salt mitigates this, but pH
adjustment to 7.0-7.5 is mandatory for long-term stability [1].[1][2]

Degradation Pathway

Researchers often mistake signal loss for enzyme failure when the culprit is actually reagent
degradation.[1]
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Critical Protocol: Preparation of 100 mM Stock
Solution

Objective: Prepare a stable, pH-neutral 100 mM GTP stock solution. Common Pitfall: Ignoring
the hydration state (

H

O) leads to concentration errors of 5-15%.[1][2]

The "Exact Weight" Calculation

Do not use the generic Molecular Weight (MW) from the bottle label if it lists the anhydrous
weight.[2] You must calculate the Effective MW based on the specific lot's hydration.[1]

[11[2]
e MW (Anhydrous Trisodium): ~589.13 g/mol [1][2][4][5]
e Typical Hydrate:

(Trihydrate MW

643.1 g/mol )[1][2]
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Step-by-Step Methodology

o Calculate Mass:
o Target: 10 mL of 200 mM solution.
o Required Moles:

[1[2]

o Mass =
[1112]
e Dissolution (Ice Bath):
o Weigh the powder into a sterile tube kept on ice.
o Add molecular biology grade water to ~80% of the final volume (e.g., 8 mL).[1]
o Reasoning: GTP hydrolysis is temperature-dependent.[1][2] Keep cold.
e pH Adjustment (The Ciritical Step):
o Check pH.[1][6][7][8] It will likely be slightly acidic.[1]
o Adjust to pH 7.5 using RNase-free 1 M NaOH or Tris-HCI buffer.[1]
o Warning: Do not overshoot pH > 8.5, as alkaline hydrolysis can attack the ribose ring.[1][2]
» Final Volume:
o Add water to reach exactly 10 mL.[1][7]
« Filtration & Storage:
o Filter through a 0.22

m PES membrane (low protein binding not strictly necessary, but good practice).[1][2]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.abcam.com/ps/pdf/protocols/buffers%20and%20stock%20solutions.pdf
https://theolb.readthedocs.io/en/latest/buffers/100-mm-mggtp.html
https://www.abnova.com/en-global/product/detail/U0437
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://theolb.readthedocs.io/en/latest/buffers/100-mm-mggtp.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4107091.htm
https://www.caymanchem.com/product/16060/guanosine-5-prime-triphosphate-sodium-salt-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Aliquot: Divide into small volumes (e.g., 50

L) to avoid freeze-thaw cycles.

o Store: -20°C (stable for 6—12 months) or -80°C (stable for >1 year) [2].

Applications in Research & Drug Development[1]
[12]
The GTPase Cycle (Sighaling Assays)

In drug discovery, GTP is the fuel for G-protein coupled receptor (GPCR) assays.[1][2] The
transition from GTP-bound (active) to GDP-bound (inactive) states is the central switch.[1][2]
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[1][2]

In Vitro Transcription (IVT)

For mRNA vaccine development and RNA synthesis:
e Concentration: High concentrations (up to 10 mM final) are required.[1]

» Limiting Factor: GTP is often the limiting nucleotide in transcription reactions because it is
required for the 5' cap structure (if using cap analogs) and the initiation step.[1][2]

e Quality Control: The presence of GDP (degradation product) competitively inhibits RNA
Polymerase, lowering yield.[1][2]
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Analytical Quality Control

To validate the integrity of the GTP trisodium salt before critical assays, use the following

specifications:
Method Specification Purpose
HPLC Quantifies purity and detects
90% (Area %) GDP/GMP contamination.
Confirms intact triphosphate
. chain (
P NMR 3 distinct peaks
signals).[1][2]
Determines exact hydration (
Water Content Karl Fischer or TGA H
O) for precise molarity.[1][2]
) ) Yellowing indicates oxidation
Appearance White crystalline powder )
or severe degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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